Cas no 2138427-30-0 (2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid)

• Product Name: 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid
• CAS No: 2138427-30-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5761750
• PubChem ID: 165872864
• Update Time: 2025-06-08

2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705028
• 2138427-30-0
• 2-{1-[(methylamino)oxy]cycloheptyl}acetic acid
• 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid

• Inchi： 1S/C10H19NO3/c1-11-14-10(8-9(12)13)6-4-2-3-5-7-10/h11H,2-8H2,1H3,(H,12,13)
• InChI Key： BYRGFDNPKIVKFJ-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)O)CCCCCC1)NC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid

Comprehensive Overview of 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid (CAS No. 2138427-30-0)

2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid (CAS No. 2138427-30-0) is a specialized organic compound with a unique structural framework, combining a cycloheptyl ring with an acetic acid moiety and a methylaminooxy functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C₁₀H₁₉NO₃, reflects a balance of hydrophobicity and reactivity, making it suitable for applications in drug discovery and material science.

In recent years, the demand for custom synthetic intermediates like 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are particularly interested in its potential to modulate biological pathways, owing to the presence of the methylaminooxy group, which can act as a bioisostere or a prodrug linker. The compound’s cycloheptyl backbone also offers conformational flexibility, a trait highly valued in the design of GPCR-targeting drugs and enzyme inhibitors.

From a synthetic chemistry perspective, CAS No. 2138427-30-0 exemplifies the growing trend toward tailor-made building blocks for high-throughput screening libraries. Its structural features align with current AI-driven drug design methodologies, where computational models predict optimal scaffolds for target engagement. This synergy between computational chemistry and wet-lab synthesis has positioned 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid as a candidate for exploring undruggable targets in oncology and neurology.

Environmental and regulatory considerations further highlight the compound’s relevance. Unlike traditional reagents with high toxicity profiles, 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid is designed for greener synthetic routes, aligning with the principles of sustainable chemistry. Its stability under ambient conditions and compatibility with flow chemistry systems make it a pragmatic choice for industrial-scale applications, reducing waste and energy consumption.

In the context of intellectual property, CAS No. 2138427-30-0 has been cited in several patent filings related to bioconjugation techniques and prodrug formulations. This underscores its utility in developing next-generation biologics, where controlled release and targeted delivery are critical. The compound’s acetic acid group also facilitates carboxylate-based ligation, a strategy widely adopted in antibody-drug conjugate (ADC) development.

For researchers seeking high-purity intermediates, analytical data for 2-{1-[(Methylamino)oxy]cycloheptyl}acetic acid typically includes HPLC chromatograms, NMR spectra, and mass spectrometry results. These ensure reproducibility in downstream applications, a key concern in preclinical R&D. Suppliers often provide custom synthesis services to meet specific structure-activity relationship (SAR) requirements, catering to the evolving needs of medicinal chemists.

Looking ahead, the compound’s adaptability to click chemistry and photocatalysis opens new avenues for bioorthogonal labeling and catalysis-driven therapeutics. As the scientific community prioritizes multifunctional scaffolds, CAS No. 2138427-30-0 is poised to remain a focal point in interdisciplinary research, bridging gaps between chemical biology and materials engineering.